2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid

• IUPAC Name: (Z)-2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C22H25NO9/c1-27-15-8-12(9-16(28-2)19(15)31-5)7-14(22(25)26)23-21(24)13-10-17(29-3)20(32-6)18(11-13)30-4/h7-11H,1-6H3,(H,23,24)(H,25,26)/b14-7-
• InChI Key: PJBGWQSVHAEITC-AUWJEWJLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C(C(=O)O)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C(/C(=O)O)\NC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C22H25NO9
• Molecular Weight: 447.4 g/mol

Description

2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid, also known as TTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TTA is a synthetic compound that is used in research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid is not fully understood, but it is believed to act through multiple pathways. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has also been shown to regulate the expression of genes involved in glucose metabolism, which may contribute to its potential therapeutic applications in the treatment of diabetes.
Biochemical and Physiological Effects
2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has been shown to have a variety of biochemical and physiological effects. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells, reduce inflammation, and regulate glucose metabolism. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has also been shown to have antioxidant properties, which may contribute to its potential therapeutic applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has several advantages for lab experiments, including its high purity and stability. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid is also readily available and relatively inexpensive. However, 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has some limitations, including its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid. One potential area of research is the development of novel 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid derivatives with improved efficacy and bioavailability. Another area of research is the investigation of the potential therapeutic applications of 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid in the treatment of other diseases, such as cardiovascular disease and autoimmune disorders. Additionally, further studies are needed to elucidate the mechanism of action of 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid and its effects on various biochemical and physiological pathways.

Scientific Research Applications

2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has been extensively studied in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has been shown to have potential therapeutic applications in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. 2-[(3,4,5-trimethoxybenzoyl)amino]-3-(3,4,5-trimethoxyphenyl)acrylic acid has been studied for its ability to inhibit the growth of cancer cells, reduce inflammation, and regulate glucose metabolism.